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Compound of Interest

N2,N6-Bis(tert-butoxycarbonyl)-D-
Compound Name:
lysine

Cat. No.: B152250

This in-depth technical guide provides a detailed overview of the core physical characteristics
of N2,N6-di-Boc-D-lysine, a crucial building block for researchers, scientists, and professionals
in drug development and peptide synthesis.

Core Physical Characteristics

N2,N6-di-Boc-D-lysine, a derivative of the amino acid D-lysine with both the alpha and epsilon
amino groups protected by tert-butoxycarbonyl (Boc) groups, is a key reagent in solid-phase
peptide synthesis and medicinal chemistry. Its physical properties are fundamental to its
handling, storage, and reactivity in synthetic protocols.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of N2,N6-di-Boc-D-
lysine and its L-isomer counterpart for comparative analysis.
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Property Value Notes

Molecular Formula C16H30N206

Molecular Weight 346.42 g/mol

Appearance White solid Based on the L-isomer[1].
Data for the di-Boc protected
D-lysine is not readily
available. For comparison, Na-
Boc-D-lysine has a melting

Melting Point Not available point of 195-212 °C[2]. The

related Nalpha,Nepsilon-Di-
Boc-L-lysine N-succinimidyl
ester has a melting point of
184°C[3].

Optical Rotation

Expected to be approx. +2.75°
to +3.75°

The L-isomer,
Nalpha,Nepsilon-Di-Boc-L-
lysine, has a specific rotation
of -2.75° to -3.75° (c=5in
methanol)[1]. The D-isomer is
expected to have a similar

magnitude with a positive sign.

Solubility

Soluble in many organic

solvents

The L-isomer is described as a
clear oil in some preparations,
suggesting solubility in
solvents like ethyl acetate[4].
The related Nalpha,Nepsilon-
Di-Boc-L-lysine N-succinimidyl
ester is slightly soluble in

water[3].

Experimental Protocols

Detailed methodologies for the synthesis and characterization of N2,N6-di-Boc-D-lysine are

critical for its effective use.
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Synthesis and Purification of N2,N6-di-Boc-L-lysine

A general procedure for the synthesis of the L-isomer, which can be adapted for the D-isomer,
involves the reaction of L-lysine hydrochloride with di-tert-butyl dicarbonate in a dioxane and
water mixture. The pH of the reaction is maintained between 10 and 11 by the addition of a
base, such as sodium hydroxide. The reaction is typically stirred at room temperature
overnight. Following the reaction, the mixture is concentrated, acidified, and extracted with an
organic solvent like ethyl acetate. The organic phases are then combined and dried to yield the
product, which may present as a colorless liquid or oil[4].

Workflow for Synthesis and Purification
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Caption: Workflow for the synthesis and purification of N2,N6-di-Boc-D-lysine.

Determination of Melting Point

The melting point of a crystalline solid can be determined using a capillary melting point
apparatus. A small, dry sample of the substance is packed into a capillary tube. The tube is
then placed in the apparatus and heated at a controlled rate. The temperature at which the
substance begins to melt and the temperature at which it becomes completely liquid are
recorded as the melting point range. A narrow melting point range is indicative of a pure

compound.

Workflow for Melting Point Determination
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Prepare Sample:
- Dry the compound
- Pack into capillary tube

:

Setup Apparatus:
- Place capillary in melting point apparatus

i

Heat Sample:
- Heat rapidly to ~20°C below expected MP
- Then, heat slowly (1-2°C/min)

i

Observe and Record:
- T1: First drop of liquid appears
- T2: Solid completely melts

Melting Point Range = T1 - T2

Click to download full resolution via product page

Caption: Standard workflow for determining the melting point of a solid compound.

Measurement of Optical Rotation

The optical rotation of a chiral compound in solution is measured using a polarimeter. A solution
of the compound with a known concentration is prepared in a suitable solvent. This solution is
then placed in a polarimeter cell of a specific path length. Plane-polarized light is passed
through the solution, and the angle of rotation of the light is measured. The specific rotation is
then calculated from the observed rotation, concentration, and path length.

Workflow for Optical Rotation Measurement
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Prepare Solution:
- Accurately weigh sample
- Dissolve in a known volume of solvent

l

Fill Polarimeter Cell:
- Rinse cell with the solution
- Fill cell, avoiding air bubbles

l

Measure Rotation:
- Place cell in polarimeter
- Record the observed rotation (o)

l

Calculate Specific Rotation [a]:
[a=a/(c*I)

Specific Rotation

Click to download full resolution via product page

Caption: General workflow for measuring the optical rotation of a chiral compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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